Cas no 2022072-44-0 (4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester
• CAS No: 2022072-44-0
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5277461
• Update Time: 2025-06-08

4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester

• Inchi： 1S/C11H16N2O2S/c1-4-15-11(14)10-8(2)7-12-9(13-10)5-6-16-3/h7H,4-6H2,1-3H3
• InChI Key： TZRYPMGXRQTEDS-UHFFFAOYSA-N
• SMILES： C1(CCSC)=NC=C(C)C(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester

4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester (CAS No. 2022072-44-0): An Overview

4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester (CAS No. 2022072-44-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a methyl group at the 5-position, a methylthioethyl substituent at the 2-position, and an ethyl ester moiety at the carboxylic acid position. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of a suitable pyrimidine precursor with a methylthioethyl reagent, followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. The detailed synthetic protocols have been published in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this area.

In terms of its biological activity, 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester has shown promising results in various preclinical studies. Recent research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the development of new therapeutic agents. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has exhibited anti-inflammatory properties, suggesting its potential use in treating inflammatory diseases.

The pharmacokinetic properties of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester have also been investigated. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily in the liver through enzymatic pathways, and its metabolites are efficiently eliminated from the body. These characteristics make it a promising candidate for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester in human subjects. Early-phase trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.

Beyond its pharmaceutical applications, 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester has also found use in other areas of research. For example, it serves as a valuable tool for studying enzyme kinetics and mechanism-of-action studies in biochemical assays. Its unique structural features make it an excellent ligand for binding studies with protein targets, providing insights into molecular interactions that are crucial for drug design and development.

In conclusion, 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(methylthio)ethyl]-, ethyl ester (CAS No. 2022072-44-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to elucidate its full potential and bring this compound closer to clinical use.